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Introduction

Caspase-3 (cysteine-aspartic protease 3) is a critical executioner caspase that plays a central

role in the apoptotic pathway.[1][2] Its activation is a key indicator of programmed cell death.[3]

[4] This application note describes a sensitive and continuous fluorometric assay for measuring

caspase-3 activity in cell lysates and purified systems using a specialized FRET (Förster

Resonance Energy Transfer) substrate, Dabcyl-VNLDAE-EDANS.

Principle of the Assay

The assay utilizes a peptide substrate containing the caspase-3 recognition sequence (often a

variation of DEVD) flanked by a fluorescent donor (EDANS, 5-((2-

Aminoethyl)amino)naphthalene-1-sulfonic acid) and a quencher (Dabcyl, 4-(4-

dimethylaminophenylazo)benzoic acid). In the intact substrate, the fluorescence of EDANS is

quenched by the proximity of Dabcyl due to FRET.

Upon cleavage by active caspase-3, the EDANS fluorophore is separated from the Dabcyl

quencher. This separation disrupts FRET, leading to a significant increase in fluorescence

intensity. The rate of this fluorescence increase is directly proportional to the caspase-3 activity

in the sample.
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Preparation

Assay Execution

Data Acquisition & Analysis

Prepare Assay Buffer
(with fresh DTT)

Prepare 2X Solutions:
- Substrate

- Enzyme/Lysate
- Inhibitor

Set up 96-well plate
(Blanks, Controls, Samples)

Add 50 µL of 2X
Enzyme/Lysate to wells

Initiate reaction:
Add 50 µL of 2X

Substrate Solution

Read fluorescence kinetically
(Ex: ~340nm, Em: ~490nm, 37°C)

Subtract Blank values
from all readings

Plot RFU vs. Time

Calculate initial rate (slope)
for the linear phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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